Cas no 2229090-08-6 (tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate
• CAS No: 2229090-08-6
• MF: C₁₅H₁₉ClF₂N₂O₂
• MW: 332.773370027542
• CID: 6593243
• PubChem ID: 165829097
• Update Time: 2025-05-20

tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate
• EN300-1902781
• tert-butyl N-{4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-3-chlorophenyl}carbamate
• 2229090-08-6

• Inchi： 1S/C15H19ClF2N2O2/c1-13(2,3)22-12(21)20-9-4-5-10(11(16)6-9)14(8-19)7-15(14,17)18/h4-6H,7-8,19H2,1-3H3,(H,20,21)
• InChI Key： KCKCAKDKWYCWRX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CC1(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 332.1103119g/mol
• Monoisotopic Mass: 332.1103119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate (CAS No. 2229090-08-6)

The compound tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate (CAS No. 2229090-08-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl and chlorophenyl moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The presence of the aminomethyl group further enhances its versatility, allowing for facile derivatization to create libraries of analogs for screening.

The synthesis of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate involves multi-step organic transformations, often starting from readily available precursors. Key steps include the introduction of the difluorocyclopropyl ring, which is known for its conformational rigidity and electronic effects. This moiety is increasingly popular in fragment-based drug design, a hot topic in modern pharmaceutical research. The compound's CAS No. 2229090-08-6 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases.

From an industrial perspective, tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing environmental concerns while maintaining cost efficiency. This resonates with the broader push for eco-friendly chemical processes, a priority for many organizations today.

The compound's potential extends beyond pharmaceuticals. Its structural motifs are being investigated for applications in agrochemicals, particularly in the development of novel pesticides and herbicides. The chlorophenyl group, for instance, is a common feature in many crop protection agents, while the difluorocyclopropyl unit may contribute to enhanced activity and selectivity. This dual applicability makes tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate a molecule of interest across multiple industries.

Analytical characterization of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for its use in high-value applications. The compound's stability under various conditions is also a subject of ongoing study, particularly for formulation scientists working on drug delivery systems.

In the context of intellectual property, tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate has been featured in several patent applications, highlighting its commercial potential. Companies are investing in proprietary synthetic routes and derivatives, aiming to secure competitive advantages in the fine chemicals market. This underscores the importance of CAS No. 2229090-08-6 as a reference point for legal and technical documentation.

Looking ahead, the role of tert-butyl N-{4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenyl}carbamate in precision medicine and targeted therapies is a promising area of exploration. Its modular structure allows for customization to interact with specific biological pathways, aligning with the shift toward personalized healthcare. As research progresses, this compound may emerge as a cornerstone in the development of innovative treatments for complex diseases.